Cas no 1361650-69-2 (3-Amino-2-(perchlorophenyl)-6-(trifluoromethyl)pyridine)

• Product Name: 3-Amino-2-(perchlorophenyl)-6-(trifluoromethyl)pyridine
• CAS No: 1361650-69-2
• MF: C₁₂H₄Cl₅F₃N₂
• MW: 410.4337682724
• CID: 4969271
• Update Time: 2025-05-19

3-Amino-2-(perchlorophenyl)-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-(perchlorophenyl)-6-(trifluoromethyl)pyridine

• Inchi： 1S/C12H4Cl5F3N2/c13-6-5(7(14)9(16)10(17)8(6)15)11-3(21)1-2-4(22-11)12(18,19)20/h1-2H,21H2
• InChI Key： NMGAJVNIMXHKFX-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C(=CC=C(C(F)(F)F)N=1)N)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 383
• XLogP3: 5.9
• Topological Polar Surface Area: 38.9

Additional information on 3-Amino-2-(perchlorophenyl)-6-(trifluoromethyl)pyridine

Comprehensive Overview of 3-Amino-2-(perchlorophenyl)-6-(trifluoromethyl)pyridine (CAS No. 1361650-69-2)

3-Amino-2-(perchlorophenyl)-6-(trifluoromethyl)pyridine (CAS No. 1361650-69-2) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a pyridine core with perchlorophenyl and trifluoromethyl substituents, offering distinct electronic and steric properties. Researchers are particularly interested in its potential as a building block for drug discovery, given the rising demand for fluorinated compounds in medicinal chemistry. The compound’s amino group further enhances its versatility, enabling derivatization for targeted applications.

In recent years, the scientific community has focused on trifluoromethylated pyridines due to their enhanced metabolic stability and lipophilicity, which are critical for optimizing drug candidates. The perchlorophenyl moiety in CAS 1361650-69-2 contributes to its electron-withdrawing characteristics, making it a valuable intermediate in cross-coupling reactions. This aligns with the growing trend of sustainable synthesis, where researchers seek efficient methods to incorporate halogenated groups into complex molecules. The compound’s relevance is further highlighted by its potential role in developing crop protection agents, addressing global concerns about food security and sustainable agriculture.

The synthesis of 3-Amino-2-(perchlorophenyl)-6-(trifluoromethyl)pyridine typically involves multi-step protocols, including palladium-catalyzed couplings and nucleophilic substitutions. These methods are often optimized for high-yield production, a key consideration for industrial-scale applications. Analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity, ensuring compliance with regulatory standards. As the demand for custom synthesis services grows, this compound has become a focal point for contract research organizations (CROs) specializing in organofluorine chemistry.

From an environmental perspective, the persistence and bioaccumulation potential of halogenated compounds like CAS 1361650-69-2 are subjects of ongoing study. Innovations in green chemistry aim to mitigate these concerns by developing biodegradable analogs or recycling protocols for synthetic intermediates. This aligns with the broader industry shift toward eco-friendly manufacturing, a topic frequently searched by professionals in chemical R&D. Additionally, the compound’s stability under various pH conditions makes it a candidate for formulation optimization in drug delivery systems.

In summary, 3-Amino-2-(perchlorophenyl)-6-(trifluoromethyl)pyridine represents a convergence of cutting-edge chemistry and practical applications. Its structural complexity and functional diversity position it as a valuable tool for addressing challenges in drug development and material science. As research continues to explore its full potential, this compound is likely to remain a topic of interest in both academic and industrial settings, particularly in contexts emphasizing molecular design and process optimization.